Cas no 119-04-0 (Framycetin)
Framycetin (neomycin B), an aminoglycoside antibiotic, is a potent inhibitor of RNase P cleavage activity with a Ki of 35 μ M. Framycetin competes for specific divalent metal ion binding sites in RNase P RNA Framycetin inhibits hammerhead ribozyme with a Ki value of 13.5 μ M. Framycetin is a 5 ″ -azido neomycin B precursor that binds to the Drosha site in mir-525 and can be used in hepatic encephalopathy and enteropathogenic Escherichia coli infection
Framycetin structure
Framycetin Properties
Names and Identifiers
-
- Neomycin B Hexaacetate
- Neomycin B
- NEOMYCIN B, EP STANDARD
- ...
- 3)-O-b-D-ribofuranosyl-(1®
- actilin
- actiline
- antibiotique
- enterfram
- Fradiomycin B
- framygen
- Neomycin solution
- soframycin
- soframycine
- Framidal
- Framycin
- Francetin
- Fraquinol
- framycetin
- CHEMBL184618
- Neomicina [DCIT]
- Prestwick3_000158
- Neomycin B; Fradiomycin B
- Neomycin Trisulfate Hydrate Deuterated
- Framycetine [INN-French]
- AB00443887
- Neomycin B sulfate
- HMS2089P15
- Neomycinum [INN-Latin]
- EN300-7480789
- NEOMYCIN SULFATE
- Framycetin (INN)
- 119-04-0
- Neo-Rx
- Antibiotic 956
- 4-18-00-07476 (Beilstein Handbook Reference)
- 1404-04-2
- D-STREPTAMINE, O-2,6-DIAMINO-2,6-DIDEOXY-.BETA.-L-IDOPYRANOSYL-(1->3)-O-.BETA.-D-RIBOFURANOSYL-(1->5)-O-(2,6-DIAMINO-2,6-DIDEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4))-2-DEOXY-
- Jernadex
- Nivemycin
- NMY
- FRAMYCETIN [WHO-DD]
- Neomycine [INN-French]
- Fradiomycin B;Neomycin B
- Mycerin
- DB00452
- NEOMYCIN B [MI]
- Neomycin [INN:BAN]
- NS00072944
- (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- EINECS 204-292-2
- Framycetine
- GTPL709
- MYCIFRADIN; NEOMAS; PIMAVECORT; VONAMYCIN
- NEOMYCIN B [USP-RS]
- D-Streptamine, O-2,6-diamino-2,6-dideoxy-.beta.-L-idopyranosyl-(1.->3)-O-.beta.-D-ribofuranosyl-(1->5)]-O-[2,6-diamino-2,6-dideoxy-.alpha.-D-glucopyranosyl-(1->4)]-2-deoxy
- D-Streptamine, O-2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1-4)-O-(O-2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl-(1-3)-beta-D-ribofuranosyl-(1-5))-2-deoxy-
- ANTIBIOTIC PRODUCED BY STREPTOMYCES DECARIS
- Neolate
- EPA Pesticide Chemical Code 006303
- CCRIS 5462
- UNII-4BOC774388
- Dekamycin iii
- UNII-I16QD7X297
- 6-(2-{(4S,2R,3R,5R)-4-[(5S,6S,2R,3R,4R)-3-amino-6-(aminomethyl)-4,5-dihydroxy( 2H-3,4,5,6-tetrahydropyran-2-yloxy)]-3-hydroxy-5-(hydroxymethyl)oxolan-2-yloxy }(3S,6S,1R,2R,4R)-4,6-diamino-3-hydroxycyclohexyloxy)(3S,2R,4R,5R,6R)-5-amino- 2-(aminomethyl)-2H
- (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol
- J-004060
- ANTIBIOTIQUE EF 185
- HSDB 3242
- CS-6390
- Neomycine
- neomycin
- Fradiomycin
- BSPBio_000296
- FRAMYCETIN [INN]
- BRN 0101621
- Fradiomycinum
- DTXSID2023359
- Caswell No. 595
- HY-17624
- AB00443887-03
- Framycetinum
- C01737
- Neomycin sulphate
- NEOMYCINB
- NCGC00179612-01
- I16QD7X297
- Mycifradin
- Q4492348
- Neomycinum
- Antibiotic 10676
- Neomicina
- 4BOC774388
- SCHEMBL3279
- Framicetina
- (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-{[(1R,2R,3S,4R,6S)-4,6-diamino-2-{[(2S,3R,4S,5R)-4-{[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy}-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy}-3-hydroxycyclohexyl]oxy}oxane-3,4-diol
- Myacyne
- (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxy-tetrahydropyran-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]oxy-3-hydroxy-cyclohexoxy]tetrahydropyran-3,4-diol
- Framicetina [INN-Spanish]
- Bycomycin
- Neobrettin
- Neomin
- BPBio1_000326
- D-STREPTAMINE, O-2,6-DIAMINO-2,6-DIDEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-(O-2,6-DIAMINO-2,6-DIDEOXY-.BETA.-L-IDOPYRANOSYL-(1->3)-.BETA.-D-RIBOFURANOSYL-(1->5))-2-DEOXY-
- Neomcin
- PIMAVECORT
- Framycetin [INN:BAN:DCF]
- Antibiotic produced by Streptomyces decaris. Neomycin B
- Neomas
- EINECS 215-766-3
- Vonamycin powder V
- AKOS024284361
- Framycetinum [INN-Latin]
- USAF CB-19
- CHEBI:7508
- 11004-65-2
- BRD-K71013094-065-01-2
- D05140
- NEOMYCIN B
- Framycetin
- Soframycine
- (2S,3S,5R,6R)-5-amino-2-(aminomethyl)-6-(((2R,3S,4R,5S)-5-(((1R,2R,3S,5R,6S)-3,5-diamino-2-(((2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxytetrahydro-2H-pyran-2-yl)oxy)-6-hydroxycyclohexyl)oxy)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl)oxy)tetrahydro-2H-pyran-3,4-diol
- DA-63612
- Actiline
- GLXC-10574
- BRD-K71013094-326-01-8
- Antibiotique
- Soframycin
- Framygen
- Fradiomycin Trisulfate Hydrate deuterated
- Actilin
- BRD-K71013094-001-02-5
- Enterfram
- +Expand
-
- PGBHMTALBVVCIT-VCIWKGPPSA-N
- InChI=1S/C23H46N6O13/c24-2-7-13(32)15(34)10(28)21(37-7)40-18-6(27)1-5(26)12(31)20(18)42-23-17(36)19(9(4-30)39-23)41-22-11(29)16(35)14(33)8(3-25)38-22/h5-23,30-36H,1-4,24-29H2/t5-,6+,7-,8+,9-,10-,11-,12+,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23+/m1/s1
- N[C@@H](C[C@H]1N)[C@@]([C@@H]([C@H]1O)O[C@@](O[C@H](CO)[C@H]2O[C@@]([C@@H]([C@@H](O)[C@@H]3O)N)([H])O[C@H]3CN)([H])[C@@H]2O)([H])O[C@H]([C@@H]([C@@H](O)[C@@H]4O)N)O[C@@H]4CN
Computed Properties
- 614.31200
- 13
- 19
- 9
- 614.312286
- 42
- 872
- 0
- 19
- 0
- 0
- 0
- 1
- -9
- 353
Experimental Properties
- -4.69350
- 353.11000
- 13,6482
- 1.6000 (estimate)
- 658.4°C (rough estimate)
- Not available
- 0.0±0.6 mmHg at 25°C
- 514.5±34.3 °C
- Clear liquid
- 1.3548 (rough estimate)
Framycetin Price
Framycetin Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:119-04-0)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:119-04-0)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Framycetin Related Literature
-
Nafiseh Shams,Reza Hajian,Izwaharyanie Ibrahim,Nay Ming Huang RSC Adv., 2016,6, 89430-89439
-
Santosh Kumar Meena,Sirin Celiksoy,Philipp Schäfer,Andreas Henkel,Carsten Sönnichsen,Marialore Sulpizi Phys. Chem. Chem. Phys., 2016,18, 13246-13254
-
Meiyu Wang,Bin Gao,Xiaoyu Wang,Wenzhong Li Biomater. Sci., 2022,10, 1883-1903
-
Woo-ram Lee,Galen D. Stucky,Martin Moskovits Faraday Discuss., 2015,178, 413-420
-
Edmond Gravel,Benoit Thézé,Isabelle Jacques,Parambath Anilkumar,Karine Gombert,Frédéric Ducongé,Eric Doris Nanoscale, 2013,5, 1955-1960
-
Xinlu Zhou,Kongshuang Zhao Phys. Chem. Chem. Phys., 2017,19, 20559-20572
-
Snehadrinarayan Khatua,Takunori Harada,Manish Bhattacharjee Chem. Commun., 2007, 3927-3929
-
Vladimir V. Korolkov,Simon A. Svatek,Stephanie Allen,Clive J. Roberts,Saul J. B. Tendler,Takashi Taniguchi,Kenji Watanabe,Neil R. Champness,Peter H. Beton Chem. Commun., 2014,50, 8882-8885
-
Pedro A. Cavalli,Eduardo H. Wanderlind,Johann V. Hemmer,Otto M. S. Gerlach,Andressa K. Emmerich,Alexandre Bella-Cruz,Márcio Tamanaha New J. Chem., 2021,45, 3382-3386
-
Zhifu Liu,Qinghong Zhang,Hongzhi Wang,Yaogang Li Chem. Commun., 2011,47, 12801-12803
Recommended suppliers
Amadis Chemical Company Limited
(CAS:119-04-0)Framycetin
99%
10mg
186.0